Cas no 228546-48-3 (Butanal,4-(3-pyridinyloxy)-)

Butanal,4-(3-pyridinyloxy)- structure
Butanal,4-(3-pyridinyloxy)- structure
Product Name:Butanal,4-(3-pyridinyloxy)-
CAS No:228546-48-3
MF:C9H11NO2
MW:165.189142465591
CID:245117
PubChem ID:10986602
Update Time:2025-04-19

Butanal,4-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Butanal,4-(3-pyridinyloxy)-
    • Butanal, 4-(3-pyridinyloxy)- (9CI)
    • 4-(3-pyridyloxy)butanal
    • 4-pyridin-3-yloxybutanal
    • 228546-48-3
    • 4-(pyridin-3-yloxy)butanal
    • Inchi: 1S/C9H11NO2/c11-6-1-2-7-12-9-4-3-5-10-8-9/h3-6,8H,1-2,7H2
    • InChI Key: IEOTYNWYMTXZMC-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=CC=1)CCCC=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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